Cas no 111588-22-8 (1,1'-(Thiodiethylene)bis[1-ethylpiperidiniumiodide] (6CI))

• Product Name: 1,1'-(Thiodiethylene)bis[1-ethylpiperidiniumiodide] (6CI)
• CAS No: 111588-22-8
• MF: C₁₈H₃₈I₂N₂S
• MW: 568.381668567657
• CID: 171550
• PubChem ID: 3047760
• Update Time: 2025-04-19

1,1'-(Thiodiethylene)bis[1-ethylpiperidiniumiodide] (6CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(Thiodiethylene)bis[1-ethylpiperidiniumiodide] (6CI)
• 1-ethyl-1-[2-[2-(1-ethylpiperidin-1-ium-1-yl)ethylsulfanyl]ethyl]piperidin-1-ium,diiodide
• 1,1'-(Thiodiethylene)bis(1-ethylpiperidinium iodide)
• 1,1'-Diaethyl-1,1'-(3-thia-pentandiyl)-bis-piperidinium, Dijodid
• 1,1'-diethyl-1,1'-(3-thia-pentanediyl)-bis-piperidinium, diiodide
• AC1MILSE
• Diethojodid 1,5-bis-piperidino-3-thi
• Diethojodid 1,5-bis-piperidino-3-thiapentanu
• LS-116811
• Piperidinium, 1,1'-(thiodiethylene)bis(1-ethyl-, diiodide
• 111588-22-8
• DTXSID80912233
• 1,1'-[Sulfanediyldi(ethane-2,1-diyl)]bis(1-ethylpiperidin-1-ium) diiodide
• Diethojodid 1,5-bis-piperidino-3-thiapentanu [Czech]

• Inchi： 1S/C18H38N2S.2HI/c1-3-19(11-7-5-8-12-19)15-17-21-18-16-20(4-2)13-9-6-10-14-20;;/h3-18H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： POEILNXDYZGAJA-UHFFFAOYSA-L
• SMILES： [I-].[I-].S(CC[N+]1(CC)CCCCC1)CC[N+]1(CC)CCCCC1

Computed Properties

• Exact Mass: 529.7863
• Monoisotopic Mass: 568.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0